Cas no 796073-56-8 (2,5-dioxopyrrolidin-1-yl 4-methyl-4-(methyldisulfanyl)pentanoate)

• Product Name: 2,5-dioxopyrrolidin-1-yl 4-methyl-4-(methyldisulfanyl)pentanoate
• CAS No: 796073-56-8
• MF: C₁₁H₁₇NO₄S₂
• MW: 291.386980772018
• CID: 4659215
• PubChem ID: 11709084
• Update Time: 2025-05-20

2,5-dioxopyrrolidin-1-yl 4-methyl-4-(methyldisulfanyl)pentanoate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4-methyl-4-(methyldithio)-, 2,5-dioxo-1-pyrrolidinyl ester
• SCHEMBL12036344
• CS-0311736
• 796073-56-8
• 2,5-Dioxopyrrolidin-1-yl 4-methyl-4-(methyldisulfanyl)pentanoate
• 2,5-dioxopyrrolidin-1-yl 4-methyl-4-(methyldisulfanyl)pentanoate

• Inchi： 1S/C11H17NO4S2/c1-11(2,18-17-3)7-6-10(15)16-12-8(13)4-5-9(12)14/h4-7H2,1-3H3
• InChI Key： UIUQQGXZEMJNCH-UHFFFAOYSA-N
• SMILES： C(ON1C(=O)CCC1=O)(=O)CCC(C)(SSC)C

Computed Properties

• Exact Mass: 291.05990037g/mol
• Monoisotopic Mass: 291.05990037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 114Ų

Additional information on 2,5-dioxopyrrolidin-1-yl 4-methyl-4-(methyldisulfanyl)pentanoate

Research Briefing on 2,5-dioxopyrrolidin-1-yl 4-methyl-4-(methyldisulfanyl)pentanoate (CAS: 796073-56-8)

In recent years, the compound 2,5-dioxopyrrolidin-1-yl 4-methyl-4-(methyldisulfanyl)pentanoate (CAS: 796073-56-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique disulfide and ester functional groups, has shown promising potential in various applications, including drug delivery, protein modification, and targeted therapeutics. The following briefing synthesizes the latest research findings and developments related to this compound, providing insights into its mechanisms, applications, and future prospects.

The primary interest in 2,5-dioxopyrrolidin-1-yl 4-methyl-4-(methyldisulfanyl)pentanoate stems from its role as a versatile linker or cross-linking agent in bioconjugation chemistry. Recent studies have highlighted its ability to form stable thiol-disulfide exchanges with cysteine residues in proteins, making it a valuable tool for site-specific protein modification. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in creating antibody-drug conjugates (ADCs) with enhanced stability and therapeutic efficacy. The disulfide bond in the compound allows for controlled release of payloads in reducing environments, such as those found in tumor cells.

Another area of active research involves the use of this compound in prodrug design. Its ester group can be hydrolyzed under physiological conditions, releasing active drug molecules in a controlled manner. A recent preprint on bioRxiv detailed its application in the development of prodrugs for anti-inflammatory agents, where the compound's disulfide moiety provided additional redox-responsive release capabilities. This dual functionality positions it as a promising candidate for next-generation prodrug systems.

From a synthetic chemistry perspective, advancements have been made in optimizing the production and purification of 2,5-dioxopyrrolidin-1-yl 4-methyl-4-(methyldisulfanyl)pentanoate. A 2022 patent (US20220169912A1) disclosed an improved synthetic route that enhances yield and reduces byproducts, addressing previous scalability challenges. This development is critical for its potential industrial adoption in large-scale pharmaceutical manufacturing.

Despite these advancements, challenges remain. The stability of the disulfide bond in varying physiological conditions and the potential for off-target effects in bioconjugation applications are areas requiring further investigation. Ongoing research aims to address these limitations through structural modifications and advanced delivery systems. As the field progresses, 2,5-dioxopyrrolidin-1-yl 4-methyl-4-(methyldisulfanyl)pentanoate is poised to play a pivotal role in the development of innovative therapeutic strategies, bridging the gap between chemical biology and clinical applications.